8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one

• IUPAC Name: 9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-[4-(2-hydroxyethyl)piperazin-1-yl]-1H-purin-6-one
• InChI: InChI=1S/C16H24N6O6/c23-6-5-20-1-3-21(4-2-20)16-19-10-13(17-8-18-14(10)27)22(16)15-12(26)11(25)9(7-24)28-15/h8-9,11-12,15,23-26H,1-7H2,(H,17,18,27)
• InChI Key: NSJDMSBFUJXXCX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCO)C2=NC3=C(N2C4C(C(C(O4)CO)O)O)N=CNC3=O
• Molecular Formula: C16H24N6O6
• Molecular Weight: 396.40 g/mol

Description

8-[4-(2-Hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one is a purine nucleoside analog featuring a pentofuranosyl sugar moiety and a 4-(2-hydroxyethyl)piperazine substituent at the 8-position of the purine core. This compound is structurally related to adenosine derivatives but distinguishes itself through its unique substituents, which influence its physicochemical and pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one involves multiple steps. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts. This reaction typically occurs in the presence of a base such as DBU, leading to the formation of protected piperazines . The deprotection of these piperazines is then achieved using PhSH, followed by selective intramolecular cyclization to yield the desired compound .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include the use of advanced techniques such as high-performance liquid chromatography (HPLC) for purification and quality control .

Chemical Reactions Analysis

Types of Reactions

8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one undergoes various chemical reactions, including:

Oxidation: This reaction can be catalyzed by agents such as hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride.

Substitution: This compound can undergo nucleophilic substitution reactions, often facilitated by bases or acids.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in the presence of a catalyst.

Reduction: Sodium borohydride in an alcohol solvent.

Substitution: Bases like sodium hydroxide or acids like hydrochloric acid.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated forms .

Scientific Research Applications

8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one is widely used in scientific research due to its versatile properties:

Chemistry: It serves as a buffering agent in various chemical reactions, maintaining pH stability.

Biology: This compound is used in cell culture media to provide a stable pH environment, crucial for cell growth and viability.

Industry: Used in the production of various biochemical reagents and as a stabilizer in industrial processes.

Mechanism of Action

The mechanism by which 8-[4-(2-hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one exerts its effects involves its ability to act as a buffering agent. It maintains a stable pH environment, which is essential for various biochemical processes. The compound interacts with hydrogen ions, either accepting or donating them to maintain equilibrium .

Comparison with Similar Compounds

Key Structural Features:

• Purine Core : A bicyclic aromatic system with nitrogen atoms at positions 1, 3, 7, and 7.
• Pentofuranosyl Sugar: A five-membered ring sugar analogous to ribose in adenosine but with distinct stereochemical and electronic properties.
• 4-(2-Hydroxyethyl)piperazine Substituent : A polar, flexible side chain that improves aqueous solubility and may modulate receptor binding.

Comparison with Similar Compounds

The compound’s structural and functional attributes are compared below with analogous purine derivatives and nucleoside analogs. Data are derived from synthesis protocols, pharmacological studies, and structural analyses (Table 1).

Table 1: Comparative Analysis of Structural and Functional Properties

Compound Name	Substituent at Position 6/8	Sugar Moiety	Melting Point (°C)	Key Pharmacological Activity/Notes	Reference
8-[4-(2-Hydroxyethyl)piperazin-1-yl]-9-pentofuranosyl-1,9-dihydro-6H-purin-6-one	4-(2-Hydroxyethyl)piperazine (Position 8)	Pentofuranosyl	Not reported	Hypothesized PNP inhibition (structural analog)
6-(4-Acetylpiperazin-1-yl)-8-(2-chlorophenyl)-9H-purine (29)	4-Acetylpiperazine (Position 6)	None (aromatic substitution)	189–190	Cannabidiol analog; 78% yield, HPLC >95%
9-(1-Deoxy-1-phosphono-β-D-psicofuranosyl)-1,9-dihydro-6H-purin-6-one (2)	None (phosphono-psicofuranosyl at Position 9)	Psicofuranosyl	Unstable	PNP inhibitor (IC₅₀ = 25 μM); decomposes rapidly
8-(2-Chlorophenyl)-9-(tetrahydro-2H-pyran-4-yl)-6-(4-methylpiperazin-1-yl)-9H-purine (51)	4-Methylpiperazine (Position 6)	Tetrahydro-2H-pyran-4-yl	Not reported	CB2 receptor agonist; synthesized via FeCl₃−SiO₂ cyclization

Key Findings from Comparative Studies

Substituent Effects on Solubility and Stability: The 4-(2-hydroxyethyl)piperazine group in the target compound likely enhances aqueous solubility compared to hydrophobic substituents like 4-acetylpiperazine (Compound 29) or 4-trifluoroacetylpiperazine (Compound 30) . In contrast, the phosphono-psicofuranosyl group in Compound 2 confers instability (half-life = 39–81 min at pH 7–8), suggesting that the hydroxyethyl group in the target compound may offer superior stability .

This contrasts with Compound 51’s tetrahydro-2H-pyran-4-yl group, which is bulkier and may limit enzyme access . Psicofuranosyl derivatives (e.g., Compound 2) exhibit reduced PNP inhibition due to decomposition, highlighting the importance of sugar stability in drug design .

Pharmacological Activity :

• Piperazine-substituted purines (e.g., Compounds 29–34) show diverse activities as cannabidiol analogs, with yields ranging from 9% to 79%. The target compound’s hydroxyethyl group may modulate receptor selectivity compared to methyl or acylated piperazines .
• Compound 51’s 4-methylpiperazine group contributes to CB2 agonism, suggesting that the hydroxyethyl variant could similarly target G protein-coupled receptors but with altered affinity .